Cas no 1805206-16-9 (2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol
• CAS No: 1805206-16-9
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4889520
• Update Time: 2025-05-20

2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol

• Inchi： 1S/C7H6F2N2O4/c8-7(9)6-3(2-12)4(13)1-5(10-6)11(14)15/h1,7,12H,2H2,(H,10,13)
• InChI Key： NHWGGQSXTWANBD-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)C(C=C([N+](=O)[O-])N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 0.5
• Topological Polar Surface Area: 95.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol

Introduction to 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol (CAS No. 1805206-16-9)

2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol (CAS No. 1805206-16-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, and a nitro group, which collectively contribute to its potential biological activities and therapeutic applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and pharmacokinetic properties of small molecules. This feature is particularly important in drug development, where compounds with improved stability and longer half-lives are highly sought after. The hydroxyl group, on the other hand, can serve as a hydrogen bond donor or acceptor, influencing the compound's solubility and binding affinity to target proteins. The nitro group is a potent electron-withdrawing moiety that can modulate the electronic properties of the molecule, affecting its reactivity and biological activity.

Recent studies have explored the potential of 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol in various therapeutic areas. One notable application is in the treatment of bacterial infections. Research has shown that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics. The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis and DNA replication processes.

In addition to its antibacterial properties, 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol has been studied extensively to understand its behavior in biological systems. Preclinical data indicate that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it exhibits low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations, including Phase II and Phase III trials, to confirm its therapeutic potential.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-6-nitropyridine-3-methanol (CAS No. 1805206-16-9) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.